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A comparative analysis of cerium-doped indium oxide (Ce-In203) and undoped indium oxide
(In203) reveals that the introduction of cerium as a dopant significantly enhances the gas
sensing properties of indium oxide. This improvement is attributed to the creation of a higher
density of oxygen vacancies and lattice defects, which serve as active sites for gas adsorption
and interaction.

Researchers and professionals in sensor technology will find that cerium doping leads to
superior sensitivity, selectivity, and often faster response and recovery times in the detection of
various gases, particularly volatile organic compounds (VOCS) like ethanol and acetone. The
optimal concentration of the cerium dopant is a critical factor in maximizing sensor
performance, with studies frequently citing an ideal doping level of around 3 atomic percent.

Enhanced Performance Metrics with Cerium Doping

The primary advantage of doping indium oxide with cerium lies in the significant improvement
of its gas sensing capabilities. The presence of Ce ions in the In203 lattice creates more
oxygen vacancies and defects, which are crucial for the sensing mechanism. These vacancies
act as adsorption sites for oxygen molecules from the atmosphere, which then form ionosorbed
oxygen species (O~, 0%, O27) by capturing electrons from the conduction band of the n-type
semiconductor, leading to a high-resistance state. When a reducing gas is introduced, it reacts
with these oxygen species, releasing the trapped electrons back to the conduction band and
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causing a measurable decrease in resistance. The higher the number of active sites, the more
pronounced this change in resistance, resulting in a higher sensor response.

Experimental data consistently demonstrates that Ce-doped In20s sensors exhibit a more
substantial response to target gases compared to their undoped counterparts. For instance,
3% Ce-doped In203 has shown a significantly higher response to 100 ppm of ethanol at an
optimal operating temperature of 375 K compared to pure In20s.[1][2][3][4] Similarly, for
acetone detection, Ce-doped In203 sensors have demonstrated a high response of 50.58 to
100 ppm of acetone at 240°C.

Beyond enhanced sensitivity, cerium doping has also been shown to improve the response and
recovery times of indium oxide-based sensors. For example, a 20 wt% Ce-doped In203 sensor
exhibited a dramatically reduced recovery time of 45 seconds for acetone detection, compared
to 1129 seconds for the undoped sensor, while maintaining a fast response time of 6 seconds.

[5]

Comparative Gas Sensing Performance

The following tables summarize the quantitative data from various studies, highlighting the
superior performance of cerium-doped indium oxide over undoped indium oxide for gas
sensing applications.

Table 1. Comparison of Ethanol Sensing Performance

Optimal
. ) Gas
. Concentrati  Operating
Material Target Gas Response Reference
on (ppm) Temperatur (S)
e (°C)
Undoped 375 K (102
Ethanol 100 Low [1]
IN20s3 °C)
3% Ce-doped 375 K (102
Ethanol 100 4.8 (11121131141
In203 °C)
3 mol% Ce- .
Ethanol Not Specified 330 °C Excellent
doped In20s3
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Table 2: Comparison of Acetone Sensing Performance

Optimal
Operati
Concent Respon Recover Gas
] Target . ng ) ] Referen
Material ration se Time vy Time Respon
Gas Temper ce
(ppm) (s) (s) se (S)
ature
(°C)
Undoped )
Acetone 2 300 6 1129 High [5]
IN203
20 wt%
Ce-
Acetone 2 300 6 45 5.8 [5]
doped
IN203
3% Ce-
doped Acetone 100 240 - - 50.58 [61[7]
IN203

Experimental Protocols

Detailed methodologies for the synthesis of these materials and the subsequent gas sensing
measurements are crucial for reproducible research.

Synthesis of Cerium-Doped Indium Oxide

Two common methods for the synthesis of Ce-doped In20s nanoparticles are the hydrothermal
method and the combustion method.

1. Hydrothermal Synthesis:

e Precursors: Indium nitrate (In(NO3)3-xH20) and cerium nitrate (Ce(NOs)3-6H20) are used as
the indium and cerium sources, respectively. Urea (CO(NH2)2) often serves as a precipitating
agent.

e Procedure:
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o Desired molar ratios of indium nitrate and cerium nitrate are dissolved in deionized water.
o An appropriate amount of urea is added to the solution.

o The mixture is stirred until a homogeneous solution is formed.

o The solution is then transferred to a Teflon-lined stainless-steel autoclave.

o The autoclave is sealed and heated in an oven at a specific temperature (e.g., 160-180°C)
for a set duration (e.g., 12-24 hours).

o After the reaction, the autoclave is allowed to cool down to room temperature naturally.

o The resulting precipitate is collected by centrifugation, washed several times with
deionized water and ethanol, and then dried in an oven (e.g., at 60-80°C).

o Finally, the dried powder is calcined in a furnace at a high temperature (e.g., 500-700°C)
for a few hours to obtain the crystalline Ce-doped In203 nanopatrticles.

. Combustion Synthesis:

Precursors: Indium nitrate (In(NOs)3-xH20) and cerium nitrate (Ce(NOs)s-6H20) act as
oxidizers, while a fuel such as urea (CO(NH-2)2) or glycine (C2HsNO2) is used.

Procedure:

[¢]

Stoichiometric amounts of the metal nitrates and the fuel are dissolved in a minimum
amount of deionized water in a crucible or a beaker.

o The solution is stirred to ensure homogeneity.
o The crucible is then introduced into a preheated muffle furnace.

o The solution rapidly boils, undergoes dehydration, and then ignites, leading to a self-
sustaining combustion reaction that produces a voluminous, foamy powder.

o The obtained powder is then typically ground to a fine consistency.
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Gas Sensing Measurement

o Sensor Fabrication: The synthesized Ce-doped In203 powder is mixed with an organic
binder (e.g., terpineol) to form a paste. This paste is then screen-printed or drop-coated onto
an alumina substrate fitted with interdigitated electrodes (e.g., gold or platinum). The sensor
is then dried and annealed at a high temperature to remove the binder and ensure good
contact between the sensing material and the electrodes.

e Measurement Setup: The fabricated sensor is placed in a sealed test chamber equipped with
a gas inlet and outlet, a heating element to control the operating temperature, and electrical
feedthroughs to measure the sensor's resistance.

e Procedure:

o The sensor is first stabilized in the test chamber by passing dry air over it at the desired
operating temperature until a stable baseline resistance (Ra) is achieved.

o A known concentration of the target gas, balanced with air, is then introduced into the
chamber.

o The resistance of the sensor in the presence of the target gas (Rg) is continuously
monitored until it reaches a stable value.

o The gas response (S) is calculated as the ratio of the resistance in air to the resistance in
the target gas (S = Ra/Rg) for n-type semiconductors like In20s.

o The response time is defined as the time taken for the sensor to reach 90% of its final
response upon exposure to the target gas.

o The recovery time is the time taken for the sensor's resistance to return to 90% of its initial
baseline value after the target gas is removed and the chamber is purged with air.

Gas Sensing Mechanism and the Role of Cerium
Doping

The enhanced gas sensing performance of cerium-doped indium oxide can be visualized
through the following workflow, which illustrates the key steps in the sensing process.
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Figure 1: Gas sensing mechanism of n-type semiconductor gas sensors and the role of cerium

doping.

In conclusion, the incorporation of cerium into the indium oxide lattice is a highly effective
strategy for developing superior gas sensing materials. The resulting Ce-doped In203 exhibits
enhanced sensitivity, selectivity, and faster response/recovery kinetics, making it a promising
candidate for the fabrication of high-performance gas sensors for a variety of applications,
including environmental monitoring, industrial safety, and medical diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.researchgate.net/publication/389248673_Development_Of_Cerium_Doped_Indium_Oxide_Nanocrystalline_For_Gas_Sensing_Through_Combustion_Synthesis_Approach
https://africanjournalofbiomedicalresearch.com/index.php/AJBR/article/view/6983
https://koreascience.kr/article/JAKO202305151311729.page
https://pdf.hanspub.org/jsta2024123_262960404.pdf
https://www.hanspub.org/journal/paperinformation?paperid=87973
https://www.benchchem.com/product/b15484449#cerium-doped-indium-oxide-versus-undoped-indium-oxide-for-gas-sensing
https://www.benchchem.com/product/b15484449#cerium-doped-indium-oxide-versus-undoped-indium-oxide-for-gas-sensing
https://www.benchchem.com/product/b15484449#cerium-doped-indium-oxide-versus-undoped-indium-oxide-for-gas-sensing
https://www.benchchem.com/product/b15484449#cerium-doped-indium-oxide-versus-undoped-indium-oxide-for-gas-sensing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15484449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

